Cas no 1804407-17-7 (4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid)

• Product Name: 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid
• CAS No: 1804407-17-7
• MF: C₁₀H₅BrF₃NO₂
• MW: 308.051412343979
• CID: 4792921
• Update Time: 2025-06-12

4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C10H5BrF3NO2/c11-8-3-7(10(12,13)14)5(2-9(16)17)1-6(8)4-15/h1,3H,2H2,(H,16,17)
• InChI Key： LXFAYDVOPQHCJZ-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 306.946
• Monoisotopic Mass: 306.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid

Chemical Profile of 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1804407-17-7)

4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1804407-17-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of phenylacetic acid derivatives, characterized by the presence of a bromine atom, a cyano group, and a trifluoromethyl substituent on the aromatic ring. These functional groups contribute to its distinct chemical properties and make it a valuable intermediate in synthetic chemistry.

The bromine atom at the para position relative to the carboxylic acid group enhances electrophilic aromatic substitution reactions, making it a versatile building block for further derivatization. The cyano group introduces a polar electron-withdrawing effect, which can influence the reactivity and binding affinity of the molecule in biological systems. Additionally, the trifluoromethyl group provides metabolic stability and lipophilicity, which are crucial factors in drug design for improving pharmacokinetic profiles.

Recent advancements in medicinal chemistry have highlighted the importance of phenylacetic acid derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at specific positions on the phenyl ring can significantly alter the biological activity of these compounds. For instance, research has shown that compounds with similar structural motifs exhibit promising effects in modulating inflammatory pathways and neurotransmitter systems.

In particular, 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid has been investigated for its potential role in inhibiting key enzymes involved in disease progression. The combination of the bromine, cyano, and trifluoromethyl groups creates a molecular scaffold that can interact with biological targets in a highly specific manner. This specificity is critical for developing drugs with minimal side effects and high efficacy.

One notable area of research involves the use of this compound as a precursor in synthesizing small-molecule inhibitors for enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are implicated in various inflammatory conditions, making them attractive targets for therapeutic intervention. Preliminary studies have indicated that derivatives of 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid exhibit inhibitory activity against these enzymes, suggesting their potential as lead compounds for drug development.

Furthermore, the compound has been explored in the context of anticancer research. The structural features of 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid allow it to interact with DNA-binding proteins and disrupt critical cellular processes involved in tumor growth. Experimental data suggests that this compound can induce apoptosis in cancer cells while sparing healthy cells, making it a promising candidate for further development into an anticancer therapeutic.

The trifluoromethyl group, in particular, has been shown to enhance binding affinity to biological targets due to its ability to increase lipophilicity and metabolic stability. This feature is particularly relevant in drug design, where optimizing pharmacokinetic properties is essential for achieving therapeutic efficacy. The presence of multiple substituents on the phenyl ring also allows for fine-tuning of physicochemical properties, enabling researchers to tailor the compound’s behavior for specific applications.

Industrial applications of 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid extend beyond pharmaceuticals into agrochemicals. Derivatives of this compound have been investigated as potential herbicides and fungicides due to their ability to disrupt essential metabolic pathways in plants and fungi. The unique combination of functional groups makes it an effective tool for developing crop protection agents with improved environmental profiles.

In conclusion, 4-Bromo-5-cyano-2-(trifluoromethyl)phenylacetic acid (CAS No. 1804407-17-7) is a multifunctional compound with significant potential in various fields of chemical research. Its structural features enable diverse applications, from drug development to agrochemical innovation. As research continues to uncover new biological activities and synthetic possibilities, this compound is poised to play an increasingly important role in advancing scientific and industrial applications.